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Compound of Interest

Compound Name:

Methyl 2-amino-3-(4-

hydroxyphenyl)propanoate

hydrochloride

CAS No.: 68697-61-0

Cat. No.: B555554

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
L-Tyrosine methyl ester hydrochloride is a crucial intermediate in peptide synthesis and is

utilized in various pharmaceutical and biochemical research applications.[1][2][3] The purity of

this compound is paramount for the success of subsequent reactions and the integrity of

research data. Recrystallization is a fundamental and effective technique for the purification of

solid organic compounds. This application note provides a detailed, step-by-step protocol for

the purification of L-Tyrosine methyl ester hydrochloride via recrystallization, ensuring high

purity and recovery.
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Recrystallization is a purification technique based on the differential solubility of a compound

and its impurities in a specific solvent or solvent system.[4] The process involves dissolving the

impure solid in a suitable solvent at an elevated temperature to create a saturated or near-

saturated solution. As the solution cools, the solubility of the desired compound decreases,

leading to the formation of pure crystals. The impurities, which are either more soluble or

present in smaller quantities, remain dissolved in the solvent (mother liquor). The purified

crystals are then isolated by filtration.

Materials and Equipment
Materials:

Crude L-Tyrosine methyl ester hydrochloride

Methanol (ACS grade or higher)

Diethyl ether (anhydrous)

Deionized water

Filter paper

Equipment:

Erlenmeyer flasks

Heating mantle or hot plate with magnetic stirrer

Magnetic stir bars

Reflux condenser

Buchner funnel and flask

Vacuum source

Spatula
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Glass stirring rod

Ice bath

Drying oven or vacuum desiccator

Analytical balance

Experimental Protocol
This protocol outlines the recrystallization of L-Tyrosine methyl ester hydrochloride using a

methanol/diethyl ether solvent system. Methanol is a good solvent for dissolving the

compound, while diethyl ether serves as an anti-solvent to induce crystallization.

Step 1: Dissolution

Place 5.0 g of crude L-Tyrosine methyl ester hydrochloride into a 100 mL Erlenmeyer flask

equipped with a magnetic stir bar.

Add a minimal amount of methanol (approximately 15-20 mL) to the flask.

Gently heat the mixture to 40-50°C while stirring to dissolve the solid completely. If the solid

does not fully dissolve, add small additional portions of methanol until a clear solution is

obtained. Avoid using an excessive amount of solvent to ensure a good recovery yield.

Step 2: Decolorization (Optional)

If the solution is colored due to impurities, add a small amount of activated carbon

(approximately 0.1-0.2 g) to the hot solution.

Stir the mixture for 5-10 minutes to allow the activated carbon to adsorb the colored

impurities.

Perform a hot filtration using a pre-warmed funnel and fluted filter paper to remove the

activated carbon. Collect the filtrate in a clean Erlenmeyer flask.

Step 3: Crystallization
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Allow the clear solution to cool slowly to room temperature. Spontaneous crystallization may

occur during this step.

Once the solution has reached room temperature, slowly add diethyl ether dropwise while

stirring until the solution becomes slightly turbid. This indicates the initiation of precipitation.

After the addition of diethyl ether, place the flask in an ice bath for at least 30-60 minutes to

promote complete crystallization.

Step 4: Crystal Collection and Washing

Collect the precipitated crystals by vacuum filtration using a Buchner funnel and filter paper.

Wash the crystals with a small amount of cold diethyl ether to remove any remaining soluble

impurities. It is important to use a cold solvent to minimize the loss of the desired product.

Continue to apply the vacuum for a few minutes to partially dry the crystals.

Step 5: Drying

Carefully transfer the crystalline product from the filter paper to a pre-weighed watch glass or

drying dish.

Dry the crystals in a vacuum oven at a low temperature (e.g., 40°C) or in a vacuum

desiccator until a constant weight is achieved. This removes any residual solvent.

Step 6: Purity Assessment

The purity of the recrystallized L-Tyrosine methyl ester hydrochloride can be assessed by

various analytical techniques, such as High-Performance Liquid Chromatography (HPLC),

melting point determination, and Nuclear Magnetic Resonance (NMR) spectroscopy.[5]
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Parameter Value

Starting Material Crude L-Tyrosine methyl ester hydrochloride

Initial Mass 5.0 g

Recrystallization Solvents Methanol, Diethyl ether

Dissolution Temperature 40-50 °C

Crystallization Temperature 0-4 °C (Ice Bath)

Expected Yield 85-95%

Expected Purity >98.5% (HPLC)[6]

Appearance White to off-white crystalline solid[1]

Visual Workflow
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Workflow for the Recrystallization of L-Tyrosine Methyl Ester Hydrochloride

Start with Crude
L-Tyrosine Methyl Ester Hydrochloride

Dissolution:
Add minimal hot methanol (40-50°C)

to dissolve the crude product.

Is the solution colored?

Decolorization:
Add activated carbon and perform

hot filtration.

Yes

Crystallization:
Cool to room temperature, add

diethyl ether, and place in an ice bath.

No

Filtration:
Collect crystals using a Buchner funnel.

Washing:
Rinse crystals with cold diethyl ether.

Drying:
Dry under vacuum to a constant weight.

Purity Assessment:
Analyze by HPLC, melting point, or NMR.

Pure L-Tyrosine Methyl Ester
Hydrochloride

Click to download full resolution via product page
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Caption: A flowchart illustrating the step-by-step process for the purification of L-Tyrosine

methyl ester hydrochloride by recrystallization.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Methanol is flammable and toxic; avoid inhalation and contact with skin.

Diethyl ether is extremely flammable and can form explosive peroxides; handle with care and

away from ignition sources.

Handle hot glassware with appropriate tongs or heat-resistant gloves.

By following this detailed protocol, researchers can effectively purify L-Tyrosine methyl ester

hydrochloride to a high degree of purity, suitable for demanding applications in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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